Cas no 2248332-64-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate
• CAS No: 2248332-64-9
• MF: C₁₉H₁₂N₂O₄
• MW: 332.309584617615
• CID: 6075730
• PubChem ID: 165727040
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248332-64-9
• EN300-6517466
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate

• Inchi： 1S/C19H12N2O4/c22-17-15-8-1-2-9-16(15)18(23)21(17)25-19(24)13-6-5-7-14(12-13)20-10-3-4-11-20/h1-12H
• InChI Key： CEVOFIFXRQKQIJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)N1C=CC=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.07970687g/mol
• Monoisotopic Mass: 332.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate (CAS No. 2248332-64-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate (CAS No. 2248332-64-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both 1,3-dioxo-isoindole and pyrrole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

One of the key reasons for the growing interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate is its potential role as a building block in the synthesis of more complex molecules. Researchers are particularly intrigued by its ability to act as a pharmacophore, which could lead to the development of novel therapeutics targeting various diseases. The compound's CAS No. 2248332-64-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In the context of current trends, the demand for isoindole-based compounds has surged due to their applications in drug delivery systems and biocompatible materials. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety, in particular, is known for its stability and reactivity, making it a valuable component in the design of small-molecule inhibitors and fluorescent probes. These attributes align with the broader industry focus on precision medicine and targeted therapies, which are among the most searched topics in scientific literature today.

Another area where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate shows promise is in the field of organic electronics. The pyrrole unit in its structure is a well-known heterocycle that contributes to electron-rich properties, which are essential for developing conductive polymers and optoelectronic materials. This has led to increased searches for CAS No. 2248332-64-9 among researchers working on next-generation solar cells and flexible displays.

From a synthetic chemistry perspective, the compound's benzoate ester linkage offers versatility in further functionalization. This feature is particularly appealing to chemists exploring click chemistry and bioconjugation techniques, which are widely discussed in modern research. The combination of 1,3-dioxo-isoindole and pyrrole functionalities also opens doors to innovative catalysis and ligand design, topics that are frequently queried in academic search engines.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)benzoate (CAS No. 2248332-64-9) represents a fascinating intersection of pharmaceutical and material science applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery, organic electronics, and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in addressing contemporary challenges.